Cas no 100-06-1 (1-(4-methoxyphenyl)ethan-1-one)

• Product name: 1-(4-methoxyphenyl)ethan-1-one
• CAS No: 100-06-1
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00008745
• CID: 35060
• PubChem ID: 7476

1-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxyacetophenone
• 1-(4-METHOXYPHENYL)ETHANONE
• 4-ACETOANISOLE
• 4-ACETYLANISOLE
• 4-METHOXYACETOPHENONE
• 4-METHOXYPHENYLETHANONE
• ACETANISOLE
• AKOS 90580
• FEMA 2005
• P-ACETANISOLE
• P-ACETYLANISOLE
• PARA METHOXY ACETOPHENONE
• P-METHOXYACETOPHENONE
• VANATONE
• 1-(4-methoxyphenyl)-ethanon
• 4’-methoxy-acetophenon
• 4-Methoxyacetofenon
• 4-Methoxyphenyl methyl ketone
• 1-(4-Methoxyphenyl)ethan-1-one
• 4′-Methoxyacetophenone
• 4‘-Methoxyacetophenone
• 4’-Methoxyacetophenone
• Acetanisol
• Epenone
• Novatone
• Vananote
• NSC 5601
• Linarodin
• NSC 209523
• p-methoxyacetophenone;p-acetylanisole
• Ethanone, 1-(4-methoxyphenyl)-
• Acetophenone, 4'-methoxy-
• p-Methoxyphenyl methyl ketone
• Methyl p-methoxyphenyl ketone
• Methyl 4-methoxyphenyl ketone
• para-Acetanisole
• Anisyl, p-, methyl ketone
• 4-Methoxyacetofenon [Cze
• 4-Methoxyphenylacetone
• 1-(4-methoxyphenyl)ethan-1-one

• MDL： MFCD00008745
• Inchi： 1S/C9H10O2/c1-7(10)8-3-5-9(11-2)6-4-8/h3-6H,1-2H3
• InChI Key： NTPLXRHDUXRPNE-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1[H]
• BRN： 742313

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 150.17
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• XLogP3: 1.7
• Tautomer Count: 2

Experimental Properties

• Color/Form: Colorless to yellowish crystal block, with a strong and lasting aroma of hay, a flavor like legumin, and a smell of flowers and hawthorn.
• Density: 1.08
• Melting Point: 36-38 °C (lit.)
• Boiling Point: 152-154 °C/26 mmHg(lit.)
• Flash Point: Fahrenheit: 280.4 ° f
  Celsius: 138 ° c
  
• Refractive Index: 1.5470 (estimate)
• Solubility: H2O: soluble2.474g/L at 20°C
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 1.89780
• Refractive Index: Index of refraction = 1.547 at 41 °C
• Odor: Pleasant odor
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water, soluble in alcohol and ether.
• Vapor Pressure: 0.01 mmHg
• FEMA: 2005

1-(4-methoxyphenyl)ethan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-38
• Safety Instruction： S37-S37/39-S26
• RTECS：AM9240000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R22; R36/38

1-(4-methoxyphenyl)ethan-1-one Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones